Cas no 99568-12-4 (1,4-Bis(6-carboxypyridin-3-yl)benzene)
99568-12-4 structure
Product Name:1,4-Bis(6-carboxypyridin-3-yl)benzene
CAS No:99568-12-4
MF:C10H7NO2S
MW:205.233081102371
MDL:MFCD16305940
CID:1002909
PubChem ID:20206708
Update Time:2025-04-20
1,4-Bis(6-carboxypyridin-3-yl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Bis(6-carboxypyridin-3-yl)benzene
- 5-[4-(6-carboxypyridin-3-yl)phenyl]pyridine-2-carboxylic acid
- EN300-5071447
- 5-(Thiophen-2-yl)picolinic acid
- 99568-12-4
- 5-thiophen-2-ylpyridine-2-carboxylic acid
- FT-0716440
- MFCD16305940
- 5-(thiophen-2-yl)pyridine-2-carboxylic acid
- SCHEMBL10722440
- AKOS012258610
- DA-19949
-
- MDL: MFCD16305940
- Inchi: 1S/C10H7NO2S/c12-10(13)8-4-3-7(6-11-8)9-2-1-5-14-9/h1-6H,(H,12,13)
- InChI Key: SWZKIXNHZZCQOK-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C=NC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 320.08000
- Monoisotopic Mass: 205.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- PSA: 100.38000
- LogP: 3.20700
1,4-Bis(6-carboxypyridin-3-yl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB323033-5 g |
5-(Thiophen-2-yl)picolinic acid, 95%; . |
99568-12-4 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| Enamine | EN300-5071447-0.05g |
5-(thiophen-2-yl)pyridine-2-carboxylic acid |
99568-12-4 | 95% | 0.05g |
$212.0 | 2023-05-29 | |
| Enamine | EN300-5071447-0.1g |
5-(thiophen-2-yl)pyridine-2-carboxylic acid |
99568-12-4 | 95% | 0.1g |
$317.0 | 2023-05-29 | |
| Enamine | EN300-5071447-0.25g |
5-(thiophen-2-yl)pyridine-2-carboxylic acid |
99568-12-4 | 95% | 0.25g |
$452.0 | 2023-05-29 | |
| Enamine | EN300-5071447-0.5g |
5-(thiophen-2-yl)pyridine-2-carboxylic acid |
99568-12-4 | 95% | 0.5g |
$713.0 | 2023-05-29 | |
| Enamine | EN300-5071447-1.0g |
5-(thiophen-2-yl)pyridine-2-carboxylic acid |
99568-12-4 | 95% | 1g |
$914.0 | 2023-05-29 | |
| Enamine | EN300-5071447-2.5g |
5-(thiophen-2-yl)pyridine-2-carboxylic acid |
99568-12-4 | 95% | 2.5g |
$1791.0 | 2023-05-29 | |
| Enamine | EN300-5071447-5.0g |
5-(thiophen-2-yl)pyridine-2-carboxylic acid |
99568-12-4 | 95% | 5g |
$2650.0 | 2023-05-29 | |
| Enamine | EN300-5071447-10.0g |
5-(thiophen-2-yl)pyridine-2-carboxylic acid |
99568-12-4 | 95% | 10g |
$3929.0 | 2023-05-29 | |
| abcr | AB323033-5g |
5-(Thiophen-2-yl)picolinic acid, 95%; . |
99568-12-4 | 95% | 5g |
€1159.00 | 2025-04-14 |
1,4-Bis(6-carboxypyridin-3-yl)benzene Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
99568-12-4 (1,4-Bis(6-carboxypyridin-3-yl)benzene) Related Products
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